4-((1-(furan-3-carbonyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one
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Description
4-((1-(furan-3-carbonyl)azetidin-3-yl)oxy)-6-methyl-2H-pyran-2-one is a useful research compound. Its molecular formula is C14H13NO5 and its molecular weight is 275.26. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antimicrobial Activities
Research on derivatives of azetidinone, such as those related to the specified compound, demonstrates promising antibacterial activities against various bacterial strains. The synthesis and characterization of azetidinone derivatives have shown that some compounds exhibit significant antibacterial properties, highlighting the potential of these molecules in the development of new antibacterial agents (Chopde, Meshram, & Pagadala, 2012). Furthermore, the therapeutic potential of compounds containing oxadiazole or furadiazole rings, which are structurally related to the specified compound, has been explored. These compounds have been found to exhibit a broad range of biological activities, including antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant properties, underscoring their significance in pharmaceutical research (Siwach & Verma, 2020).
Catalytic Synthesis and Chemical Transformations
The specified compound and its derivatives are also of interest in catalytic synthesis and chemical transformations. Studies have shown the utility of furan derivatives in organic synthesis, where they serve as intermediates for constructing complex molecules. For example, the palladium-catalyzed oxidative carbonylation of 3-yne-1,2-diol derivatives has been employed to efficiently synthesize furan-3-carboxylic esters, illustrating the versatility of furan derivatives in synthetic organic chemistry (Gabriele et al., 2012). Another study focused on the regioselective condensation of alkylidenephosphoranes with bifunctionalized compounds, leading to the synthesis of fused O- and N-heterocycles, highlighting the synthetic potential of compounds with structures similar to the specified chemical (Abdou et al., 2005).
Antioxidant Properties
Chalcone derivatives incorporating furan-2-carbonyl groups have been synthesized and evaluated for their antioxidant properties. These studies indicate that certain derivatives exhibit potent antioxidant activities, suggesting the relevance of these compounds in developing therapeutic agents with antioxidant capabilities (Prabakaran, Manivarman, & Bharanidharan, 2021).
Properties
IUPAC Name |
4-[1-(furan-3-carbonyl)azetidin-3-yl]oxy-6-methylpyran-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO5/c1-9-4-11(5-13(16)19-9)20-12-6-15(7-12)14(17)10-2-3-18-8-10/h2-5,8,12H,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYFOQKRXDVQMRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)O1)OC2CN(C2)C(=O)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.